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Compound of Interest

Compound Name: Diethylene Glycol

Cat. No.: B2406350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

characteristics of pure Diethylene Glycol (DEG). The information is presented to be a valuable

resource for laboratory and development settings, with a focus on precise data, experimental

context, and clear visual representations of related processes.

General Properties of Diethylene Glycol
Diethylene glycol (DEG) is a clear, colorless, and practically odorless viscous liquid.[1] It

possesses a notable sweet taste, a characteristic that has unfortunately been associated with

instances of toxic adulteration.[2] As a hygroscopic substance, DEG readily absorbs moisture

from the atmosphere.[1][3]

Quantitative Physical Characteristics
The following tables summarize the key physical properties of pure diethylene glycol,
providing a quick reference for researchers and professionals.
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Property Value

Appearance Clear, colorless liquid

Odor Practically odorless

Taste Sweetish

Molecular Formula C₄H₁₀O₃

Molecular Weight 106.12 g/mol

Table 1: General and Organoleptic Properties

Property
Value at Standard Conditions (unless
specified)

Density 1.118 g/cm³ at 20°C

Boiling Point 244-245 °C at 760 mmHg

Melting/Freezing Point -10.45 °C

Refractive Index 1.447 at 20°C

Viscosity (Dynamic) 35.7 mPa·s (cP) at 20°C

Surface Tension 48.5 dynes/cm at 20°C

Vapor Pressure <0.01 mmHg at 20°C

Specific Heat Capacity 2.23 kJ/kg·K at 20°C

Thermal Conductivity 0.205 W/m·K at 25°C

Solubility Miscible with water, alcohol, ether, and acetone

Table 2: Key Physical and Thermodynamic Properties
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Property Value

Flash Point 124 °C (Closed Cup)

Autoignition Temperature 229 °C

Explosive Limits in Air 1.6% - 10.8% by volume

Table 3: Safety-Related Physical Properties

Experimental Protocols for Property Determination
The following section details the standard methodologies for measuring the key physical

properties of diethylene glycol.

Density
The density of diethylene glycol is typically determined using a digital density meter according

to ASTM D4052.[4][5] This method involves introducing a small liquid sample into an oscillating

U-tube. The instrument measures the change in the oscillation frequency caused by the

sample's mass, which is then used to calculate the density with high precision.[5]

Boiling Point
The boiling point is determined following the procedure outlined in ASTM D1120.[6][7] This

method measures the equilibrium boiling point of the liquid. A sample is heated in a flask

connected to a reflux condenser, and the temperature of the boiling liquid, corrected for

atmospheric pressure, is recorded as the boiling point.[8][9]

Viscosity
The kinematic viscosity of diethylene glycol is measured using a calibrated glass capillary

viscometer as described in ASTM D445.[4][10][11] The test measures the time it takes for a

specific volume of the liquid to flow under gravity through the capillary at a controlled

temperature. The dynamic viscosity can then be calculated by multiplying the kinematic

viscosity by the density of the liquid.[10][11]

Refractive Index
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The refractive index is determined using a refractometer following the ASTM D1218 standard.

[10][12] This method involves placing a small sample of the liquid on the prism of the

refractometer and measuring the angle at which light is refracted as it passes through the

sample.[12]

Flash Point
The flash point is determined using the Cleveland Open Cup method, as specified in ASTM

D92.[13][14] In this procedure, a sample of diethylene glycol is heated in an open cup at a

controlled rate. An ignition source is passed over the surface of the liquid at regular intervals

until a brief flash is observed. The temperature at which this occurs is recorded as the flash

point.[15][16]

Specific Heat Capacity
The specific heat capacity is determined by Differential Scanning Calorimetry (DSC) according

to ASTM E1269.[6][17][18] This method measures the heat flow to or from a sample as it is

subjected to a controlled temperature program and compares it to a standard of known specific

heat capacity, such as sapphire.[17][19]

Thermal Conductivity
The thermal conductivity of diethylene glycol is measured using the procedures outlined in

ASTM D2717.[20][21][22] This test method determines the thermal conductivity of nonmetallic

liquids by measuring the heat flow across a known thickness of the liquid under a specific

temperature gradient.[20][21][22][23][24]

Visualizing Key Processes
To provide a clearer understanding of the context in which diethylene glycol is produced and

handled, the following diagrams illustrate the manufacturing process and a typical quality

control workflow.
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Caption: Production of Diethylene Glycol via Ethylene Oxide Hydrolysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2406350?utm_src=pdf-body-img
https://www.benchchem.com/product/b2406350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2406350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incoming Raw Material
(Diethylene Glycol Batch)

Representative Sampling

Visual Inspection
(Clarity, Colorlessness)

Gas Chromatography (GC)
(Purity, Impurities like MEG, TEG)

Karl Fischer Titration
(Water Content) Acidity Test Physical Property Tests

(Density, Refractive Index, etc.)

Compare to Specifications

Release for Use

Pass

Reject and Quarantine

Fail

Click to download full resolution via product page

Caption: Quality Control Workflow for Diethylene Glycol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2406350#physical-characteristics-of-pure-diethylene-
glycol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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